Cas no 14090-00-7 (1,4-Benzenediamine,2-methoxy-3,5-dimethyl-)

• Product Name: 1,4-Benzenediamine,2-methoxy-3,5-dimethyl-
• CAS No: 14090-00-7
• Molecular Formula: C₉H₁₄N₂O
• Molecular Weight: 166.22026
• CID: 139733
• PubChem ID: 155417

1,4-Benzenediamine,2-methoxy-3,5-dimethyl- Properties

Names and Identifiers

• 1,4-Benzenediamine,2-methoxy-3,5-dimethyl-
• 2-methoxy-3,5-dimethylbenzene-1,4-diamine
• 4-AMINO-2-METHOXY-3,5-DIMETHYLANILINE
• CCRIS 8122
• p-Phenylenediamine, 2-methoxy-3,5-dimethyl-
• P4JW2GA4MQ
• SCHEMBL442754
• DTXSID60161489
• 1,4-Benzenediamine, 2-methoxy-3,5-dimethyl-
• 2-Methoxy-3,5-dimethyl-1,4-benzenediamine
• UNII-P4JW2GA4MQ
• AKOS006278044
• AMINO-2-METHOXY-3,5-DIMETHYLANILINE, 4-
• 14090-00-7

• InChIKey： BVWOHFHLLLPJLH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H14N2O/c1-5-4-7(10)9(12-3)6(2)8(5)11/h4H,10-11H2,1-3H3
• SMILES： COC1=C(N)C=C(C)C(N)=C1C

Computed Properties

• Exact Mass: 166.11072
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.110613
• Heavy Atom Count: 12
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 61.3

Experimental Properties

• PSA: 61.27
• Refractive Index: 1.593
• Boiling Point: 310.1°Cat760mmHg
• Flash Point: 155.9°C
• Density: 1.104